Cas no 112135-31-6 (2-Bromo-4-chloro-5-methylphenol)

2-Bromo-4-chloro-5-methylphenol is a halogenated phenolic compound with the molecular formula C7H6BrClO. It features a phenol core substituted with bromine at the 2-position, chlorine at the 4-position, and a methyl group at the 5-position. This structural arrangement imparts unique reactivity and stability, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its halogen substituents enhance electrophilic properties, facilitating further functionalization. The compound exhibits moderate solubility in organic solvents like ethanol and dichloromethane but limited solubility in water. Its well-defined structure and purity make it suitable for precise synthetic applications, ensuring consistent performance in complex reactions.

2-Bromo-4-chloro-5-methylphenol structure

112135-31-6 structure

Product Name:2-Bromo-4-chloro-5-methylphenol

CAS No:112135-31-6

MF:C₇H₆BrClO

MW:221.478940486908

MDL:MFCD00029749

CID:2882142

PubChem ID:4689657

Update Time:2025-07-02

2-Bromo-4-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

- AS-84105
- SCHEMBL4976763
- CS-0139903
- 112135-31-6
- MFCD00029749
- 2-bromo-4-chloro-5-methyl-phenol
- 2-Bromo-4-chloro-5-methylphenol
- MDL： MFCD00029749
- Inchi： 1S/C7H6BrClO/c1-4-2-7(10)5(8)3-6(4)9/h2-3,10H,1H3
- InChI Key： GRQPDQPXSXQGBX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C)=CC=1O)Cl

Computed Properties

Exact Mass: 219.92906g/mol
Monoisotopic Mass: 219.92906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 20.2Å²

2-Bromo-4-chloro-5-methylphenol Pricemore >>

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